Cas no 320-47-8 (4-Nitro-2-(trifluoromethyl)benzonitrile)
320-47-8 structure
Product Name:4-Nitro-2-(trifluoromethyl)benzonitrile
CAS No:320-47-8
MF:C8H3F3N2O2
MW:216.116832017899
MDL:MFCD01075729
CID:36820
PubChem ID:354334788
Update Time:2025-04-18
4-Nitro-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-2-(trifluoromethyl)benzonitrile
- 2-Cyano-5-nitrobenzotrifluoride
- 2-Trifluoromethyl-4-Nitrobenzonitrile
- 4-nitro-2-trifluoromethylbenzonitrile
- 4-Nitro-2-trifluoromethylbenzotrile
- 4-Nitro-2-trifluormethyl-benzonitril
- AKOS005063586
- CK2123
- DTXSID50379692
- 320-47-8
- AC-4102
- SY025752
- 4-Nitro-2-(Trifluoromethyl)Ben;2-Cyano-5-nitrobenzotrifluoride
- 1-Trifluoromethyl-2-cyano-5-nitrobenzole
- 2-(trifluoromethyl)-4-nitrobenzonitrile
- UNII-WZK23R6C2V
- CS-W014863
- MFCD01075729
- WZK23R6C2V
- AKOS015890087
- Benzonitrile, 4-nitro-2-(trifluoromethyl)-
- AM61899
- J-018615
- 4-Nitro-2-(trifluoromethyl)benzonitrile, 97%
- A20982
- SCHEMBL2853583
- AS-19064
- FT-0619185
- DTXCID00330718
- DB-048144
- 623-803-3
-
- MDL： MFCD01075729
- Inchi： 1S/C8H3F3N2O2/c9-8(10,11)7-3-6(13(14)15)2-1-5(7)4-12/h1-3H
- InChI Key： AGKQJEFSEQHGTA-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC=C(C=1)[N+](=O)[O-])(F)F
- BRN： 2281014
Computed Properties
- Exact Mass: 216.01500
- Monoisotopic Mass: 216.01466183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
Experimental Properties
- Color/Form: Not available
- Melting Point: 49.0 to 53.0 deg-C
- Flash Point: >230 °F
- PSA: 69.61000
- LogP: 3.00848
- Solubility: Not available
4-Nitro-2-(trifluoromethyl)benzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38
4-Nitro-2-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157176-100g |
2-Cyano-5-nitrobenzotrifluoride |
320-47-8 | 95+% | 100g |
$271 | 2021-06-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N1068-25G |
4-Nitro-2-(trifluoromethyl)benzonitrile |
320-47-8 | >98.0%(GC) | 25g |
¥1580.00 | 2024-04-16 | |
| Fluorochem | 021884-1g |
2-Cyano-5-nitrobenzotrifluoride |
320-47-8 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 021884-5g |
2-Cyano-5-nitrobenzotrifluoride |
320-47-8 | 98% | 5g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 021884-25g |
2-Cyano-5-nitrobenzotrifluoride |
320-47-8 | 98% | 25g |
￡78.00 | 2022-03-01 | |
| Chemenu | CM157176-100g |
2-Cyano-5-nitrobenzotrifluoride |
320-47-8 | 95+% | 100g |
$177 | 2022-12-31 | |
| Apollo Scientific | PC4317-5g |
4-Nitro-2-(trifluoromethyl)benzonitrile |
320-47-8 | 98% | 5g |
£17.00 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001928-1g |
4-Nitro-2-(trifluoromethyl)benzonitrile |
320-47-8 | 98% | 1g |
￥54 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001928-5g |
4-Nitro-2-(trifluoromethyl)benzonitrile |
320-47-8 | 98% | 5g |
￥68 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001928-25g |
4-Nitro-2-(trifluoromethyl)benzonitrile |
320-47-8 | 98% | 25g |
￥230 | 2024-05-24 |
4-Nitro-2-(trifluoromethyl)benzonitrile Related Literature
-
1. Kinetics and mechanisms of nucleophilic displacements with heterocycles as leaving groups. Part 14. The preparation and reactions of some further α-heteroaryl-pyridinium saltsAlan R. Katritzky,Jacek Z. Brzezinski,Yu Xiang Ou,Giuseppe Musumarra J. Chem. Soc. Perkin Trans. 2 1983 1463
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